Cas no 1416342-50-1 (1-(4-Butyl-phenyl)-6-mercapto-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one)

• Product Name: 1-(4-Butyl-phenyl)-6-mercapto-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
• CAS No: 1416342-50-1
• MF: C₁₅H₁₆N₄OS
• MW: 300.378741264343
• CID: 5169938
• Update Time: 2025-05-21

1-(4-Butyl-phenyl)-6-mercapto-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Butyl-phenyl)-6-mercapto-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one

• Inchi： 1S/C15H16N4OS/c1-2-3-4-10-5-7-11(8-6-10)19-13-12(9-16-19)14(20)18-15(21)17-13/h5-9H,2-4H2,1H3,(H2,17,18,20,21)
• InChI Key： UAOHEJCUJUDBQT-UHFFFAOYSA-N
• SMILES： C1(=S)NC(=O)C2C=NN(C3=CC=C(CCCC)C=C3)C=2N1

Additional information on 1-(4-Butyl-phenyl)-6-mercapto-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one

1-(4-Butyl-phenyl)-6-mercapto-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one: A Comprehensive Overview

The compound 1-(4-butyl-phenyl)-6-mercapto-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 1416342-50-1) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of pyrazolopyrimidinones, which are known for their unique structural properties and diverse biological activities. The long-tail keyword for this compound highlights its structural features, including the presence of a butyl group attached to the phenyl ring and a mercapto group at position 6 of the pyrazolo[3,4-d]pyrimidine core.

Recent studies have demonstrated that this compound exhibits remarkable antioxidant properties, making it a promising candidate for applications in the pharmaceutical and nutraceutical industries. Its ability to scavenge free radicals and reduce oxidative stress has been extensively investigated in vitro and in vivo models. Researchers have reported that the butyl group plays a critical role in enhancing the compound's stability and bioavailability, while the mercapto group contributes to its redox activity.

In addition to its antioxidant properties, this compound has shown potential as a neuroprotective agent. Preclinical studies have indicated that it can mitigate neuroinflammation and protect against neuronal damage in models of Alzheimer's disease and Parkinson's disease. The pyrazolo[3,4-d]pyrimidine core is believed to interact with key signaling pathways involved in inflammation and apoptosis, thereby providing neuroprotection.

The synthesis of 1-(4-butyl-phenyl)-6-mercapto-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The optimization of reaction conditions has been a focus of recent research efforts, with the aim of improving yield and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline the production process.

From an analytical standpoint, this compound has been characterized using a variety of spectroscopic techniques, including UV-vis spectroscopy, IR spectroscopy, and NMR spectroscopy. These studies have provided insights into its molecular structure and electronic properties. Furthermore, mass spectrometry has been used to confirm the molecular formula and molecular weight of the compound.

Looking ahead, the potential applications of this compound are vast. Its antioxidant properties make it a strong candidate for use in skincare products aimed at combating oxidative stress and reducing signs of aging. Additionally, its neuroprotective effects suggest that it could be developed into a therapeutic agent for neurodegenerative diseases. Ongoing research is also exploring its potential as an anticancer agent, with initial findings indicating that it may inhibit cancer cell proliferation and induce apoptosis.

In conclusion, 1-(4-butyl-phenyl)-6-mercapto-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 1416342-50-1) is a versatile compound with significant promise in multiple areas of research and application. Its unique structural features and diverse biological activities make it an intriguing subject for further investigation. As research continues to uncover its full potential, this compound is poised to play an important role in advancing both scientific understanding and practical applications across various industries.